Cas no 1058231-83-6 (methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate)

• Product Name: methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate
• CAS No: 1058231-83-6
• MF: C₈H₉N₅O₂S
• MW: 239.254359006882
• CID: 6360081
• PubChem ID: 25793513
• Update Time: 2025-05-26

methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate
• methyl 2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetate
• VU0632822-1
• 1058231-83-6
• AKOS024494078
• F5061-0118
• methyl 2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetate

• Inchi： 1S/C8H9N5O2S/c1-13-7-6(11-12-13)8(10-4-9-7)16-3-5(14)15-2/h4H,3H2,1-2H3
• InChI Key： BSZYRTANLMCBDY-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=C2C(=NC=N1)N(C)N=N2

Computed Properties

• Exact Mass: 239.04769572g/mol
• Monoisotopic Mass: 239.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Additional information on methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate

Methyl 2-({3-Methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate (CAS No. 1058231-83-6): An Overview

Methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate (CAS No. 1058231-83-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a triazolopyrimidine derivative, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings associated with this compound.

The chemical structure of methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate is characterized by a triazolopyrimidine core linked to a methyl ester via a sulfur atom. The triazolopyrimidine scaffold is known for its ability to form stable and selective interactions with various biological targets, making it an attractive moiety in drug discovery. The presence of the sulfur atom and the methyl ester group further enhances the compound's solubility and bioavailability, which are crucial factors in pharmaceutical development.

Recent studies have highlighted the potential of methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by targeting specific viral enzymes.

In addition to its antiviral properties, methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate has shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action was found to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The synthesis of methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate has been extensively studied and optimized over the years. One common approach involves the reaction of 7-chloro-3-methyl-[1,2,3]triazolo[4,5-d]pyrimidine with mercaptoacetic acid methyl ester in the presence of a base such as potassium carbonate. This method yields high purity and good yields of the desired product. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

The physicochemical properties of methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate have been well-characterized. It is a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug formulation studies.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate exhibits favorable absorption and distribution profiles when administered orally or intravenously. Its half-life in vivo is moderate, allowing for sustained therapeutic effects without requiring frequent dosing. However, further research is needed to fully understand its metabolism and excretion pathways.

The safety profile of methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate has been evaluated in preclinical studies using animal models. These studies have indicated that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new drug candidate, comprehensive toxicological assessments are essential before advancing to clinical trials.

In conclusion, methyl 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetate (CAS No. 1058231-83-6) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.